Cas no 51113-00-9 (rac-(1R,2R)-2-butylcycloheptan-1-ol)

• Product Name: rac-(1R,2R)-2-butylcycloheptan-1-ol
• CAS No: 51113-00-9
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6368111
• PubChem ID: 130128401
• Update Time: 2025-05-26

rac-(1R,2R)-2-butylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-butylcycloheptan-1-ol
• 51113-00-9
• EN300-1625572

• Inchi： 1S/C11H22O/c1-2-3-7-10-8-5-4-6-9-11(10)12/h10-12H,2-9H2,1H3/t10-,11-/m1/s1
• InChI Key： NTLYHJBSEDYROD-GHMZBOCLSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1CCCC

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2R)-2-butylcycloheptan-1-ol

Comprehensive Overview of rac-(1R,2R)-2-butylcycloheptan-1-ol (CAS No. 51113-00-9): Properties, Applications, and Industry Insights

The compound rac-(1R,2R)-2-butylcycloheptan-1-ol (CAS No. 51113-00-9) is a chiral alcohol with a unique cyclic structure, featuring a butyl substituent at the 2-position of a cycloheptane ring. Its stereochemistry, denoted by the (1R,2R) configuration, plays a critical role in its physicochemical properties and potential applications. This molecule has garnered attention in pharmaceutical research, fragrance formulation, and specialty chemical synthesis due to its structural versatility. Recent advancements in asymmetric synthesis have further highlighted its relevance, as demand for enantiopure compounds grows in drug discovery and fine chemical industries.

One of the most searched questions about rac-(1R,2R)-2-butylcycloheptan-1-ol relates to its synthetic routes. Researchers frequently explore catalytic hydrogenation of corresponding ketones or enzymatic resolution methods to obtain this stereoisomer. The compound's boiling point (typically 240-245°C) and solubility profile (moderate in organic solvents, low in water) are also common search queries, reflecting practical concerns for laboratory handling and industrial-scale processes. Environmental sustainability trends have spurred interest in green chemistry approaches for its production, aligning with the broader industry shift toward eco-friendly synthesis.

In the fragrance industry, rac-(1R,2R)-2-butylcycloheptan-1-ol is valued for its woody-musky odor profile, often appearing in searches alongside terms like "niche perfume ingredients" or "sustainable aroma chemicals." Its stability in cosmetic formulations makes it a candidate for long-lasting scent compositions. Meanwhile, computational chemists investigate its 3D molecular conformation using density functional theory (DFT), addressing another frequent search topic about its low-energy rotational states and hydrogen bonding capacity.

The pharmaceutical potential of CAS 51113-00-9 emerges in searches combining "chiral building blocks" and "GPCR modulator synthesis." Its cycloheptane scaffold resembles bioactive motifs in certain therapeutic agents, though current research focuses primarily on its utility as an intermediate rather than direct bioactivity. Analytical challenges, such as HPLC separation of enantiomers and chiral purity determination, represent additional hot topics in academic discussions and patent literature.

From a commercial perspective, supply chain inquiries about rac-(1R,2R)-2-butylcycloheptan-1-ol often include keywords like "GMP-grade suppliers" or "custom synthesis scale-up." The compound's niche status means manufacturers frequently address questions about batch-to-batch consistency and storage stability, particularly regarding prevention of racemization. Regulatory compliance searches typically focus on REACH registration status and cosmetic ingredient safety assessments, reflecting end-user applications.

Emerging research directions include exploring the compound's potential in liquid crystal formulations and metal-organic framework (MOF) templates, topics gaining traction in materials science literature. The butylcycloheptanol structure appears in patent searches related to advanced polymer plasticizers and nonlinear optical materials, demonstrating cross-industry relevance. These diverse applications position CAS 51113-00-9 as a compound bridging multiple scientific disciplines.

Technical discussions often center on NMR spectral interpretation (particularly distinguishing diastereotopic protons) and mass fragmentation patterns, with analytical chemists seeking reference data for quality control. The compound's vapor pressure characteristics and thermal decomposition profile also generate search traffic, especially from process engineers optimizing production workflows. Such practical considerations underscore the importance of comprehensive technical documentation for specialty chemicals.

Academic interest in rac-(1R,2R)-2-butylcycloheptan-1-ol frequently intersects with conformational analysis studies, as its seven-membered ring exhibits interesting ring strain dynamics. Computational chemistry forums discuss its molecular dipole moment and torsional barriers, while synthetic organic chemists investigate its stereoselective transformations. These fundamental studies contribute to broader understanding of medium-sized ring systems in chemical space exploration.

Market analysts note growing interest in high-purity stereoisomers like this compound, driven by pharmaceutical quality standards and premium fragrance demands. Search trends reveal combinations with terms such as "chiral resolution services" and "enantiomeric excess optimization," reflecting industry needs. The compound's logP value (estimated ~3.2) and hydrogen bond donor/acceptor count frequently appear in drug discovery context searches, highlighting its potential as a scaffold in medicinal chemistry.

Looking forward, innovation in continuous flow synthesis methods and biocatalytic production may reshape the commercial landscape for rac-(1R,2R)-2-butylcycloheptan-1-ol. Environmental concerns drive searches for biodegradability data and eco-toxicity profiles, particularly among green chemistry proponents. As analytical techniques advance, particularly in chiral chromatography and vibrational circular dichroism, researchers gain deeper insights into this molecule's structural nuances and potential applications.